Cas no 77529-22-7 (3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid)

• Product Name: 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• CAS No: 77529-22-7
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD11840268
• CID: 4716930
• Update Time: 2025-06-25

3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzoic acid
• SBB052724
• 3-[3-chloro-5-(trifluoromethyl)-2-pyridyloxy]benzoic acid
• 3-{[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]oxy}benzoic acid

• MDL： MFCD11840268
• Inchi： 1S/C13H7ClF3NO3/c14-10-5-8(13(15,16)17)6-18-11(10)21-9-3-1-2-7(4-9)12(19)20/h1-6H,(H,19,20)
• InChI Key： KAFWCOSILBKDLT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Topological Polar Surface Area: 59.4

Additional information on 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid

Comprehensive Analysis of 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No. 77529-22-7)

3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No. 77529-22-7) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique pyridine and benzoic acid moieties, exhibits versatile chemical properties, making it a subject of extensive research. Its molecular structure, which includes a trifluoromethyl group and a chloro substituent, contributes to its reactivity and potential applications in various industries.

In recent years, the demand for 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid has surged due to its role as a key intermediate in the synthesis of advanced crop protection agents. With the global focus on sustainable agriculture and the need for high-efficiency pesticides, this compound has become a critical component in the development of next-generation herbicides and fungicides. Researchers are particularly interested in its ability to target specific plant enzymes, thereby reducing environmental impact while maintaining efficacy.

The pharmaceutical industry has also explored the potential of CAS No. 77529-22-7 as a building block for drug discovery. Its structural features, such as the trifluoromethyl group, are known to enhance the bioavailability and metabolic stability of therapeutic molecules. This has led to investigations into its use in anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel treatments in a post-pandemic world.

From a synthetic chemistry perspective, the compound's chloro and oxy functional groups offer opportunities for further derivatization. Chemists are leveraging these reactive sites to create libraries of analogs for structure-activity relationship (SAR) studies. Such efforts are crucial for optimizing the compound's performance in specific applications, whether in agriculture or medicine.

Environmental and regulatory considerations are also driving interest in 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid. As governments worldwide tighten regulations on chemical usage, industries are seeking compounds that balance efficacy with safety. This compound's potential for low-residue formulations and its biodegradability profile make it a promising candidate for meeting these stringent standards.

In the realm of material science, researchers are investigating the compound's utility in advanced polymers and coatings. Its aromatic and heterocyclic structure could impart desirable properties such as thermal stability and chemical resistance, which are highly valued in industrial applications. This aligns with the increasing demand for high-performance materials in sectors like electronics and automotive manufacturing.

The synthesis of CAS No. 77529-22-7 typically involves multi-step reactions, including aryl ether formation and carboxylic acid functionalization. Recent advancements in green chemistry have prompted efforts to optimize these processes, reducing waste and energy consumption. Such innovations are critical for scaling up production while adhering to sustainability goals.

Market trends indicate a steady growth trajectory for 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid, driven by its diverse applications. Analysts project increased demand in regions with robust agricultural and pharmaceutical sectors, such as North America, Europe, and Asia-Pacific. Companies are investing in R&D to explore new uses for this compound, further expanding its market potential.

For researchers and industry professionals, understanding the physicochemical properties of 77529-22-7 is essential. Its solubility, stability, and reactivity under various conditions must be carefully evaluated to ensure optimal performance in end-use applications. This underscores the importance of analytical techniques such as HPLC, NMR, and mass spectrometry in characterizing the compound.

In conclusion, 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No. 77529-22-7) represents a multifaceted compound with significant potential across multiple industries. Its unique structure, combined with evolving market needs, positions it as a valuable asset in the quest for innovative solutions in agriculture, medicine, and materials science. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.